Cas no 945953-47-9 (4-(5-Pentylthiophen-2-yl)butanoic acid)

• Product Name: 4-(5-Pentylthiophen-2-yl)butanoic acid
• CAS No: 945953-47-9
• MF: C₁₃H₂₀O₂S
• MW: 240.361702919006
• CID: 5066317
• Update Time: 2023-08-25

4-(5-Pentylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-pentylthiophen-2-yl)butanoic acid
• 4-(5-Pentylthiophen-2-yl)butanoic acid

• Inchi： 1S/C13H20O2S/c1-2-3-4-6-11-9-10-12(16-11)7-5-8-13(14)15/h9-10H,2-8H2,1H3,(H,14,15)
• InChI Key： RIARTVAHVWAUKV-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCCC)CCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 206
• XLogP3: 4
• Topological Polar Surface Area: 65.5